Cas no 1806820-90-5 (2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806820-90-5
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4918250
• Update Time: 2025-09-19

2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-4-2(6(9)10)1-3(12)5(8)11-4/h1,6,12H
• InChI Key： BDGXNYLDVNTOAO-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(=C(N=1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine

Professional Introduction to 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806820-90-5)

2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine, with the chemical identifier CAS No. 1806820-90-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic pyridine derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple substituents, including chloro and difluoromethyl groups, as well as a hydroxypyridine core, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure is characterized by a pyridine ring substituted with two chlorine atoms at the 2- and 6-positions, a difluoromethyl group at the 3-position, and a hydroxyl group at the 5-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The chloro substituents enhance electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects that can modulate the compound's electronic properties. The hydroxypyridine moiety, on the other hand, provides a hydrogen bond donor site, which is crucial for binding to biological receptors.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological potential. Pyridine derivatives, in particular, have been extensively studied due to their wide range of biological activities. The compound 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine has been investigated for its potential role in various therapeutic areas. One of the most promising applications is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Inhibiting these kinases can help restore normal cellular function. The structural features of 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine, including its ability to interact with the ATP-binding site of kinases, make it a promising lead compound for kinase inhibition research. Preliminary studies have shown that this compound can exhibit inhibitory activity against certain kinases, although further optimization is needed to enhance its potency and selectivity.

The synthesis of 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the chloro, , and hydroxyl groups must be carried out under conditions that prevent unwanted side reactions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity of the final product.

The pharmacokinetic properties of any drug candidate are crucial for its clinical success. The metabolic stability and solubility of 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine need to be thoroughly evaluated to ensure that it remains active in the body long enough to exert its therapeutic effect. Additionally, its interaction with metabolic enzymes must be studied to predict potential drug-drug interactions.

In conclusion, 2,6-Dichloro-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806820-90-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a kinase inhibitor or other therapeutic agents. Continued research into its synthesis, pharmacological activity, and pharmacokinetic properties will be essential in determining its future role in medicine.